Cas no 1803877-93-1 (3-Dimethylamino-4-(trifluoromethoxy)mandelic acid)

• Product Name: 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid
• CAS No: 1803877-93-1
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4942191
• Update Time: 2025-06-09

3-Dimethylamino-4-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C11H12F3NO4/c1-15(2)7-5-6(9(16)10(17)18)3-4-8(7)19-11(12,13)14/h3-5,9,16H,1-2H3,(H,17,18)
• InChI Key： OAGYPYQIBDGAEM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(C(=O)O)O)C=C1N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2.1
• Topological Polar Surface Area: 70

Additional information on 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid

3-Dimethylamino-4-(trifluoromethoxy)mandelic acid (CAS No. 1803877-93-1): A Comprehensive Overview

3-Dimethylamino-4-(trifluoromethoxy)mandelic acid (CAS No. 1803877-93-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid.

The chemical structure of 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid is defined by its mandelic acid core, substituted with a dimethylamino group at the 3-position and a trifluoromethoxy group at the 4-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for drug design and development. The dimethylamino group enhances the basicity and lipophilicity of the compound, while the trifluoromethoxy group contributes to its stability and metabolic resistance.

The synthesis of 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid typically involves a multi-step process. One common approach starts with the preparation of 4-trifluoromethoxybenzaldehyde, which is then subjected to a Mannich reaction with dimethylamine and formaldehyde to introduce the dimethylamino group. The resulting intermediate is further converted into the mandelic acid derivative through a series of reactions, including reduction and oxidation steps. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activity, 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid has demonstrated significant potential as an inhibitor of various enzymes and receptors. Recent studies have shown that this compound exhibits potent inhibitory effects on serine proteases, which are involved in numerous physiological processes such as blood coagulation, inflammation, and cell signaling. Additionally, it has been found to modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

The pharmacological profile of 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid has been extensively investigated in preclinical studies. In vitro assays have revealed that it possesses excellent selectivity and potency against specific enzyme targets, with minimal off-target effects. Furthermore, in vivo studies using animal models have demonstrated its efficacy in reducing inflammation and improving disease outcomes in conditions such as arthritis and cardiovascular diseases.

The safety profile of 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. These findings support its potential for further clinical development.

In addition to its therapeutic applications, 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid has also been explored as a tool compound in biochemical research. Its unique properties make it a valuable reagent for studying enzyme kinetics and receptor-ligand interactions. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes, contributing to the advancement of fundamental knowledge in the field.

The ongoing research on 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid continues to uncover new applications and potential uses. Recent studies have focused on optimizing its pharmacokinetic properties to enhance its bioavailability and efficacy. Techniques such as prodrug design and nanoparticle delivery systems are being explored to improve its therapeutic index and reduce side effects.

In conclusion, 3-Dimethylamino-4-(trifluoromethoxy)mandelic acid (CAS No. 1803877-93-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and opportunities will emerge, further solidifying the importance of this compound in the scientific community.